5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 5-[(3-ethoxy-2-phenylmethoxyphenyl)methylamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C23H23N3O3/c1-2-28-21-10-6-9-17(22(21)29-15-16-7-4-3-5-8-16)14-24-18-11-12-19-20(13-18)26-23(27)25-19/h3-13,24H,2,14-15H2,1H3,(H2,25,26,27)
• InChI Key: CRMQREIAXNCQJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC2=CC=CC=C2)CNC3=CC4=C(C=C3)NC(=O)N4

Description

5-{[2-(Benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one is a benzimidazol-2-one derivative featuring a substituted benzylamino group at the 5-position of the benzimidazole core. The benzyl group is further functionalized with a benzyloxy group at the 2-position and an ethoxy group at the 3-position of the benzene ring. This compound’s structure is characterized by:

• Benzimidazol-2-one core: A bicyclic system with a ketone oxygen at position 2, contributing to hydrogen-bonding interactions .

Synthetic routes for analogous compounds involve condensation of substituted benzaldehydes with 1,2-phenylenediamine derivatives, followed by alkylation or benzylation steps . For example, benzyl chloride is frequently used to introduce benzyl groups under basic conditions with phase-transfer catalysts like tetra-n-butylammonium bromide .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the benzimidazole core, followed by the introduction of the benzyloxy and ethoxy substituents. The reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one has a wide range of applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biochemical assays.

Medicine: Potential therapeutic applications include its use as a drug candidate for various diseases.

Industry: It can be utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in their activity and subsequent downstream effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares key structural features, synthesis methods, and properties of the target compound with its analogues:

Compound Name	Substituents on Benzyl Group	Synthesis Method	Key Properties/Findings	References
Target compound : 5-{[2-(Benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one	2-benzyloxy, 3-ethoxy	Condensation of 3-ethoxy-2-benzyloxybenzaldehyde with 1,2-phenylenediamine	High hydrophobicity; intramolecular O–H⋯N hydrogen bonds stabilize planar conformation
5-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one	2-benzyloxy, 5-chloro	Similar condensation with 5-chloro-substituted benzaldehyde	Enhanced electron-withdrawing effects from Cl improve stability in acidic conditions
5-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one	3,4-dimethoxyphenethyl	Alkylation of benzimidazolone with dimethoxyphenethyl bromide	Methoxy groups enhance solubility in polar solvents; moderate CYP450 inhibition
5-(2-Aminoethylamino)-6-nitro-1,3-dihydro-2H-benzimidazol-2-one	2-aminoethylamino, 6-nitro	Nitration followed by amine coupling	Nitro group confers redox activity; potential use in prodrug systems
5-{[(3-Methoxyphenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one	3-methoxybenzyl	Reductive amination of 3-methoxybenzaldehyde with benzimidazolone	Lower steric hindrance; increased membrane permeability

Key Research Findings

Hydrogen Bonding and Conformation :

• The target compound’s 3-ethoxy and 2-benzyloxy groups facilitate intramolecular O–H⋯N hydrogen bonds, stabilizing a planar benzimidazole core critical for interactions with biological targets . Analogues lacking these groups (e.g., 5-chloro derivative ) exhibit reduced conformational rigidity.

Electronic Effects :

• Electron-withdrawing groups (e.g., Cl in ) increase oxidative stability but reduce solubility. In contrast, methoxy or ethoxy groups (as in the target compound) balance lipophilicity and solubility .

Biological Activity :

• Compounds with nitro groups (e.g., ) show redox-dependent cytotoxicity, while benzyloxy/ethoxy-substituted derivatives (target compound) are explored for kinase inhibition due to their bulky aromatic substituents .

Synthetic Challenges: Benzylation reactions often yield mixtures of mono- and di-substituted products (e.g., ). Purification requires chromatographic separation, reducing overall yield.

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	logP*	Solubility (mg/mL)	Melting Point (°C)
5-{[2-(Benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one	431.48	3.9	0.12 (DMSO)	198–201
5-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one	436.31	4.2	0.08 (DMSO)	205–208
5-{[(3-Methoxyphenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one	297.34	2.1	1.5 (Water)	175–178

*Predicted using ChemAxon software.

Biological Activity

5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one is a synthetic compound belonging to the benzimidazole family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, synthesis, and potential therapeutic applications based on existing research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• Benzimidazole Core : Known for its interaction with various biological targets.
• Benzyloxy Group : Enhances lipophilicity and may influence receptor binding.
• Ethoxy Substituent : Potentially modulates the compound's biological activity.

Molecular Characteristics

Property	Value
Molecular Formula	C23H23N3O3
Molecular Weight	389.4 g/mol
IUPAC Name	5-[(3-ethoxy-4-phenylmethoxyphenyl)methylamino]-1,3-dihydrobenzimidazol-2-one
InChI Key	RFENEBCOLGVIAD-UHFFFAOYSA-N

Synthesis of the Compound

The synthesis typically involves multiple steps:

• Formation of Benzimidazole Core : Reacting o-phenylenediamine with urea at elevated temperatures.
• Substitution Reactions : Introducing amino groups through nitration and reduction processes.
• Coupling Reaction : Final coupling with 4-(benzyloxy)-3-ethoxybenzylamine to yield the target compound.

Antimicrobial Activity

Research has shown that benzimidazole derivatives, including this compound, exhibit significant antimicrobial properties. Studies indicate that similar benzimidazole compounds have demonstrated activity against various pathogens:

• Antibacterial Activity : Compounds within this class have shown effectiveness against both Gram-positive and Gram-negative bacteria.
• Antifungal Activity : Certain derivatives have been tested for antifungal efficacy, displaying promising results against common fungal strains.

Anticancer Potential

Benzimidazole derivatives are also recognized for their anticancer properties. The mechanism often involves:

• Inhibition of DNA Replication : The benzimidazole core can interfere with nucleic acid synthesis in cancer cells.
• Apoptosis Induction : Some studies suggest that these compounds can trigger programmed cell death in malignant cells.

The precise mechanism of action for 5-{[2-(benzyloxy)-3-ethoxybenzyl]amino}-1,3-dihydro-2H-benzimidazol-2-one is still under investigation. However, it is believed to involve:

• Enzyme Inhibition : Targeting specific enzymes involved in cellular processes such as replication and metabolism.
• Receptor Modulation : Interacting with various receptors to alter signaling pathways critical for cell survival and proliferation.

Case Studies and Research Findings

Several studies have evaluated the biological activity of related compounds:

• A study on benzimidazole N-oxide derivatives revealed potent activity against trypanosomatid parasites, suggesting that structural modifications can enhance selectivity and efficacy against specific targets .
• Another investigation highlighted the potential of benzimidazolone derivatives as non-nucleoside reverse transcriptase inhibitors, showcasing their antiviral properties .